The extraction process of bioactives from the aqueous extract of cinnamon (Cinnamomum verum) was optimized using the Design Expert 11 program and analysis of variance (ANOVA) by considering the following parameters: cinnamon weight (g), power (W), and time (s) of microwave irradiation. The optimal conditions are cinnamon weight of 4.5 grams, time of 600 seconds, and power of 150 watts of microwave irradiation. With Cinnamomum verum extract under optimal conditions and titanium (IV) tetrachloride as a precursor, TiO2 nanostructures were synthesized using the sol-gel method assisted by microwave irradiation in the crystallization stage with a power and irradiation time of 150 W and 600 sec, respectively. Similarly, a sample without extract was synthesized under the same conditions. The following techniques characterized the materials: X-ray diffraction (XRD), Fourier transform infrared (FTIR) spectroscopy, UV-vis diffuse reflectance, Raman spectrometry, and high-resolution transmission electron microscopy (HRTEM). It was feasible to obtain nanocrystalline solids of TiO2 anatase phase with and without cinnamon extract; the particle size and the crystallinity were influenced by the bioactive agents during the synthesis (aqueous extract of Cinnamomum verum) and the synthesis method (microwave irradiation); a smaller crystal size, a smaller particle size, a higher crystalline order, and a lower band gap were achieved for the material synthesized with cinnamon extract compared to the material synthesized without extract and other methods. The synthesized materials were evaluated in the photodegradation of methyl orange (as a model of photodegradation), employing as reference parameters the commercial TiO2 brand Sigma-Aldrich phase anatase and the photolysis of the system. The amount of dye adsorbed in the tested materials was quantified, finding an equilibrium time of 15 min, where the TiO2 synthesized with Cinnamomum verum extract was the material that most adsorbed methyl orange at 7.5%. In the case of photodegradation, the TiO2 synthesized with cinnamon extract apparently promoted the total mineralization of methyl orange in 40 minutes of reaction, making it the best material of those evaluated in the photodegradation. In all cases, the degradation models were adjusted to a first-order kinetic model, where it was confirmed that the highest reaction rate corresponded to TiO2 synthesized with Cinnamomum verum.

The exploration of transforming various metals as metal sources into metal organic frameworks (MOFs) has attracted considerable attention in recent years. This study used triethylamine and 5,6-dimethylbenzimidazole (DMBIM) to modify the iron-doped cobalt zeolite imidazole framework on carbon fiber structure. The results showed that the ZIF(Fe/Co)1.25@CNF exhibited high CEF removal efficiency that over 97% of ceftiofur sodium (CEF) was removed within 10 min, which was significantly higher than that of the common ZIF-67 materials. Compared with other ZIF-67 composites, ZIF(Fe/Co)x@CNF has a larger specific surface area, resulting in a larger contact area and more active sites during the reaction. After the introduction of DMBIM, the ZIF(Fe/Co)1.25@CNF not only easily separated from the solution but also enhanced the hydrophobicity, which provided higher catalytic stability and catalytic performance. In addition, the effects of different catalyst ratios, pollutant concentrations, solution pH, and different radicals (•OH, SO4•−, 1O2) on the activation of peroxymonosulfate (PMS) were investigated. The mechanism of degradation was elucidated by electron paramagnetic resonance experiments. This study provides a new perspective for the preparation of high-performance MOF catalysts with excellent catalytic performance and may facilitate the application of MOF materials in more practical situations.

Due to the growing demand of energy and wastage of energy, there exists an interest of storing energy so that it could be utilized efficiently. Capacitors are materials designed for such an application. Ferroelectric materials are known for their application as capacitors. Of such materials, perovskites are the preferable classes of materials that have been used as capacitors. Barium strontium titanate nanomaterial is a member of perovskites which encompasses a smaller dielectric loss, elevated dielectric constant, and good thermal stability. Research studies also clarified that incorporating dopants into a barium strontium titanate nanomaterial of high dielectric materials including metal/metal oxides enhances their efficiency and effectiveness. Moreover, multielement doping or codoping has shown better dielectric properties as compared to the unidoping of BST. In this review, barium strontium titanate capacitors codoped with more than one metal/metal oxides have been studied most of which have shown that the codoped barium strontium titanate materials possess improved and sufficient dielectric properties to be utilized as capacitors. We believe that this work will have of its own contribution on understanding the doped barium strontium titanate nanomaterial by clarifying the most probable and detail reasons behind the enhancement of dielectric properties of codoped barium strontium titanate nanomaterials.

Aqueous leaf extract of Plectranthus barbatus was used, for the first time, for preparation of (2, 6 mol%) silver (Ag)-doped zinc sulfide nanoparticles (ZnS NPs), acting as a stabilizing and capping agent for NPs’ production. The obtained metal oxides were characterized by FTIR, UV-visible, XRD, and SEM methods. The results revealed that 0.02 and 0.06% Ag-doped ZnS had optical bandgaps of 3.20 and 3.03 eV. The XRD evinced the crystalline nature, while the FTIR confirmed the doped structure of the prepared oxides. The bioactivity investigations revealed that the biosynthesized Ag-doped ZnS NPs are more active against S. aureus than E. coli. Furthermore, the hemolytic tests indicated no potential harm to red blood cells if utilized at a low dose. Such enhanced optical and biological properties of Ag-doped ZnS may promote its prospective use in electronics and as an antibacterial agent.

The objective of this study was using a statistical model to optimize the medium formula and liquid culturing conditions, which was employed to evaluate the potency of pine needles extract as nutritional component in basal medium for culturing Helvella lacunose in order to enhancing the production of mycelia and extracellular polysaccharides (EPS). The most proper carbon and nitrogen source, various fermentation parameters (i.e., initial pH in medium, fermentation time, and temperature) were investigated by single factor test. Based on the experimentation, the optimal concentrations of carbon and nitrogen sources were analyzed by response surface methodology (RSM). The results showed that the optimal medium formula and liquid culturing conditions were 1000 mL pine needles extract, 33.56 g glucose, 4.11 g peptone, 4.06 g YE, 1 g KH2PO4, 1 g NaHCO3, 0.5 g MgSO4, 0.01 g vitamin B1 for the accumulation of mycelial biomass (at pH 6.0, 25°C culturing of 7 days), and EPS (at pH 7.0, 25°C culturing of 10 days). Under optimized medium, the experimental production of mycelia and EPS were 11.78 g/L and 223.16 mg/L, which were 10.52 and 4.85 times than that of control (1.12 ± 0.52 g/L and 46.08 ± 1.18 mg/L, respectively). This data implied that statistical model is very useful tools for optimizing media components and fermentation parameters, and the screened media components and parameters have reference value for further large-scale production.

Previous studies have shown that downregulation of ubiquitin-specific protease 1 (USP1) can inhibit cell proliferation and promote apoptosis, indicating that targeting USP1 with drugs is a potential treatment for cancer, especially breast and ovarian cancer. In this study, we performed virtual screening on a database containing about 1.37 million molecules using the pharmacophore model, multiple precision molecular docking algorithms, molecular mechanics/generalized born surface area (MM/GBSA), strain energy, and ADMET screening methods. We found that Z28551960, Z423064076, Z1037335610, and Z1129923146 compounds showed excellent performance in terms of binding energy with USP1, ADMET property evaluation, and binding dynamics with USP1, had high potential as USP1 inhibitors, and were identified as hits in virtual screening. In addition, we demonstrated for the first time through molecular dynamics simulations that those molecules can enhance the structural flexibility of the USP1 protein and reduce its structural compactness, providing a basis for protein conformational changes. In summary, our discovery of potential USP1 inhibitors with novel scaffolds provides a theoretical basis for further development of USP1 inhibitors.

A new polydopamine-functionalized titanium dioxide nano/submicro-particles ([email protected]2NPs) coating was successfully constructed on the surface of NiTi substrate as a solid-phase microextraction (SPME) fiber. To obtain a stable and uniform [email protected]2NPs coating, the NiTi fiber was hydrothermally treated for in situ growth of titanium/nickel oxide composite nanosheets (TiNiOCNSs). Subsequently, the titanium dioxide nano/submicro-particles (TiO2NPs) were electrophoretically deposited on the TiNiOCNSs coating. Finally, the polydopamine (PDA) coating was modified on the TiO2NPs coating by self-polymerization of dopamine (DA). Scanning electron microscopy (SEM) of the new [email protected]2[email protected]@NiTi fiber showed a popcornlike nanostructure with a larger surface area and more adsorption sites. Benefitting from the abundant hydrogen bonding, rich π-electron system, and strong hydrophobicity, the functionalized [email protected]2[email protected]@NiTi fiber illustrated excellent extraction capability for benzotriazole ultraviolet filters (BUvFs) among typical aromatic compounds coupled to HPLC with UV detection. The main SPME conditions such as extraction and desorption time, extraction temperature, stirring rate, and ionic strength were examined and optimized one by one. Under the optimum conditions, the calibration curves presented good linearity for BUvFs in the ranges from 0.01 µg·L−1 to 300 µg·L−1, and the correlation coefficients (r) were above 0.9990. The limits of detection (LODs, S/N = 3) were between 0.005 µg·L−1 and 0.043 µg·L−1. RSD repeatability of intraday and interday for one fiber was less than 5.3% and 6.9%, respectively. Moreover enrichment factors (EFs) ranged from 63 to 218. The recommended method can completely extract and detect trace BUvFs in different environmental water samples. Furthermore, the new fiber shows good stability and high strength.

The molecular topology and the chemical structures which are not regular perform a dominant character in designing the compound in connection with their physical and chemical properties. The study of topological descriptors of molecular structures is widely used in the field of cheminformatics, information technology, biomedical science, and many more. Numerous topological indices have been evolved in the theory of chemistry. Graphs which are not regular can be specified using irregular measures. In this article, we find some irregularity indices, which are useful in Quantitative structure activity relationship for benzenoid structures. Based on the exact analytic expressions, the numerical and graphical comparison for benzenoid structures is also provided.

Cyclic carbonates are considered to be green nontoxic intermediates with important applications in polymer synthesis and fuel additives and as polar solvents with high boiling points. The carbonation of epoxidized vegetable oils is a very important step in the synthesis of nonisocyanate polyurethane. This reaction is usually performed with carbon dioxide in the presence of an ionic liquid that acts both as solvent and catalyst, with the most studied catalyst being tetra-n-butylammonium bromide (TBABr). Most of the works have reported high yields and good carbonation conversions. In addition, studies with tetra-n-butylammonium iodide (TBAI) as the catalyst have shown it to improve the conversion in the carbonation of short-chain epoxides but not of fatty acid esters and in some vegetable oils. In the current study, the carbonation of epoxidized linseed oil (ELO) (5.8 epoxide group per molecule) was carried out in an autoclave-type reactor under a carbon dioxide atmosphere (60 psi) and the variables evaluated were the reaction temperature (110°C and 140°C), catalyst load (2.5 mol% and 5.0 mol%), reaction time (24 h and 48 h), and catalyst type (TBABr and TBAI). The results of the study showed that the temperature was the most important factor affecting the reaction. However, halohydrins and ketones were also found to have formed from side reactions promoted mainly by TBAI at 140°C and were identified and quantified using FTIR-HATR, 1H-NMR, and 13C-NMR spectroscopy techniques. The best results namely, 100% conversion, 87.9% carbonation, and 87.9% selectivity, with relatively few side reactions (1.7% halohydrins and 1.7% ketones)were: 2.5 mol% of TBABr, a temperature of 110°C, and a reaction time of 24 h. The results also showed that using TBAI as the catalyst increased the frequency of undesirable side reactions during the carbonation of ELO.

Epimedii Folium (EF) is a commonly used traditional Chinese drug that includes many species. In Chinese Pharmacopoeia (2020 edition), EF includes Epimedium brevicornu Maxim, E. Sagittatum (Sieb. et Zucc) Maxim, E. pubescens Maxim, E. koreanum Nakai, and Epimedium Wushanense T.S. Ying. It has been reported that the active constituents in EF are different, resulting in the uneven quality of commercial medicinal materials. To explore the specific differences and make a comprehensive quality evaluation of EF, we established an analytical method to simultaneously detect 45 constituents including 23 flavonoids, 4 phenolic acids, 12 amino acids, 5 nucleosides, and 1 alkaloid in 5 species of EF, based on ultrafast performance liquid chromatography coupled with triple quadrupole-linear ion trap mass spectrometry (UFLC-QTRAP-MS/MS). In addition, orthogonal partial least squares discriminant analysis (OPLS-DA), analysis of variance (ANOVA), and grey correlation analysis (GRA) were used to discriminate and evaluate different species of samples. The results showed that EF could be divided into three categories and EBM was superior to the other four species. This study provides data basis for the comprehensive evaluation and a new perspective on the quality control of EF from different species.